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Table 1: Chemical and Physical Properties of C.I. Vat Green 9 [1]

Property Specification

Chemical Name C.I. Vat Green 9

C.I. Number 59850

Molecular Structure Violanthrone

Molecular Formula C₃₄H₁₅NO₄

Molecular Weight 501.49 g/mol

CAS Registry Number 6369-65-9 / 28780-10-1

Appearance Deep green to black powder

Solubility in Water Insoluble

Leuco Form (Alkaline) Purple

Leuco Form (Acid) Wine
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Table 2: Fastness Properties and Applications [1]

Property Performance Rating

Light Fastness 6 (ISO)

Soaping
(Staining)

4-5 (ISO)

Oxygen Bleach 4 (ISO)

Main
Applications

Dyeing of cotton fabrics, viscose, silk, and wool. Suitable for suspension pad

dyeing and leuco dyeing of yarn.

The leuco form is central to the application of vat dyes. The insoluble vat dye is reduced into a water-soluble

"leuco" compound that can penetrate fibers. Upon subsequent oxidation, it reverts to the original insoluble

dye within the fiber, providing excellent color fastness [1] [2]. For Vat Green 9, the reduction to its leuco

state changes its color to purple under alkaline conditions [1].

General Experimental Protocol for Leuco Form
Reduction

The search results do not contain a step-by-step protocol specifically for Vat Green 9. The following is a

generalized protocol for the leuco form reduction of vat dyes, which you can adapt.

Objective: To reduce insoluble C.I. Vat Green 9 to its water-soluble leuco form for application on cellulosic

materials.

Principle: The reduction of the carbonyl groups in the violanthrone structure to hydroxyl groups in an

alkaline medium, typically using sodium hydrosulfite (Na₂S₂O₄) [2].

Materials:

C.I. Vat Green 9 (powder)

Sodium Hydrosulfite (Na₂S₂O₄)
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Sodium Hydroxide (NaOH)

Deionized Water
Cotton fabric or yarn

Equipment:

Heating mantle with temperature control and stainless steel dyeing vessel
Thermometer

pH meter
Analytical balance

Overhead stirrer

Procedure:

Vatting (Reduction):

Prepare a fine dispersion of C.I. Vat Green 9 in a small amount of a wetting agent and

deionized water.
In the dyeing vessel, prepare the reduction bath with deionized water. Add sodium hydroxide

(e.g., 5-15 g/L) and heat to the recommended reduction temperature (e.g., 50-60°C).
Add sodium hydrosulfite (e.g., 5-10 g/L) to the alkaline bath and stir to dissolve.

Slowly add the dye dispersion to the reduction bath under constant stirring. Maintain the
temperature for 30-60 minutes until a clear solution of the leuco compound (observed as a

purple color) is formed, indicating complete reduction. Protect the bath from air to prevent
premature oxidation.

Dyeing:

Wet the cotton substrate thoroughly and immerse it in the leuco dye bath.
Slowly raise the temperature to the dyeing temperature (e.g., 60-65°C) and maintain for 30-60

minutes, ensuring even circulation.
Remove the dyed substrate. It will initially appear in the color of the leuco form.

Oxidation:

Rinse the dyed substrate thoroughly with cold water.
Oxidize the leuco compound back to the insoluble pigment by exposing it to air for 30 minutes

or by using a mild oxidizing agent like hydrogen peroxide (1-2 mL/L) in a cold bath for 15-20
minutes.

Soaping and Finishing:
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Soap the dyed fabric at near-boil with a non-ionic detergent (2 g/L) for 15 minutes to remove

surface pigment and enhance fastness.
Rinse thoroughly with warm water and dry.

Experimental Workflow for Leuco Form Reduction

The diagram below visualizes the core protocol for reducing and applying Vat Green 9.
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Diagram 1: Experimental workflow for the reduction and application of Vat Green 9.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Vat Green 9 [worlddyevariety.com]

2. Chemistry and Applications of Leuco Dyes [link.springer.com]

To cite this document: Smolecule. [C.I. Vat Green 9: Properties and Leuco Form Reduction].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1895427#leuco-

form-reduction-c-i-vat-green-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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